Cas no 2156785-47-4 (Methyl 2-(3-amino-2-methylthian-3-yl)acetate)

• Product Name: Methyl 2-(3-amino-2-methylthian-3-yl)acetate
• CAS No: 2156785-47-4
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5760456
• PubChem ID: 165507561
• Update Time: 2025-05-26

Methyl 2-(3-amino-2-methylthian-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2156785-47-4
• methyl 2-(3-amino-2-methylthian-3-yl)acetate
• EN300-1287609
• Methyl 2-(3-amino-2-methylthian-3-yl)acetate

• Inchi： 1S/C9H17NO2S/c1-7-9(10,4-3-5-13-7)6-8(11)12-2/h7H,3-6,10H2,1-2H3
• InChI Key： RKHPVLBIGPYTBZ-UHFFFAOYSA-N
• SMILES： S1CCCC(CC(=O)OC)(C1C)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.6Ų

Additional information on Methyl 2-(3-amino-2-methylthian-3-yl)acetate

Methyl 2-(3-amino-2-methylthian-3-yl)acetate (CAS No. 2156785-47-4): A Comprehensive Overview

Methyl 2-(3-amino-2-methylthian-3-yl)acetate, identified by its CAS number 2156785-47-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of Methyl 2-(3-amino-2-methylthian-3-yl)acetate incorporates both amino and carboxyl functional groups, making it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate molecule exhibits a unique combination of structural features that contribute to its reactivity and biological relevance. The presence of a thiazole ring, which is characterized by a sulfur atom bonded to two carbon atoms, provides a rich chemical environment for interactions with biological targets. Specifically, the thiazole core is known to be involved in various pharmacological mechanisms, including enzyme inhibition and receptor binding. This makes Methyl 2-(3-amino-2-methylthian-3-yl)acetate a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate structure, with its amino and carboxyl groups, allows for further derivatization to enhance specific biological activities. For instance, modifications at the amino group can introduce additional hydrogen bonding capabilities, while alterations at the carboxyl group can influence solubility and metabolic stability.

One of the most compelling aspects of Methyl 2-(3-amino-2-methylthian-3-yl)acetate is its potential in drug discovery. The compound’s ability to interact with biological targets makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged this property to develop libraries of thiazole derivatives for high-throughput screening (HTS) campaigns. These screens have identified several lead compounds with promising pharmacological profiles, paving the way for further optimization and development.

The< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate molecule also holds significance in synthetic chemistry. Its unique structure provides a rich platform for exploring new synthetic pathways and methodologies. For example, the thiazole ring can be subjected to various functionalization reactions, such as sulfonylation, alkylation, and acylation, which can introduce additional functional groups and enhance the compound’s utility in drug development.

Recent studies have highlighted the importance of< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate in understanding molecular interactions at the atomic level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how this compound interacts with biological targets like enzymes and receptors. These studies have provided valuable insights into the structural features that govern binding affinity and specificity, guiding the design of more effective drug candidates.

The pharmacokinetic properties of< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable therapeutic agent. Preclinical studies have begun to explore these aspects, providing data on the compound’s bioavailability and metabolic pathways. This information is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion,< strong>Methyl 2-(3-amino-2-methylthian-3-yl)acetate (CAS No. 2156785-47-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, while its diverse biological activities suggest numerous therapeutic applications. As research continues to uncover new insights into its properties and interactions, this compound is poised to play an important role in the discovery and development of novel therapeutic agents.